Technical Guide: 2,2-Difluoropentane-1,5-diol in Medicinal Chemistry
Technical Guide: 2,2-Difluoropentane-1,5-diol in Medicinal Chemistry
Executive Summary
2,2-Difluoropentane-1,5-diol (CAS: 1356339-10-0) is a specialized fluorinated building block increasingly utilized in modern drug discovery.[1][2] As a gem-difluoroalkane, it serves as a critical bioisostere for non-fluorinated alkyl chains, offering improved metabolic stability by blocking oxidative metabolism at the
Part 1: Chemical Identity & Structural Analysis
Chemical Specifications
| Property | Specification |
| Chemical Name | 2,2-Difluoropentane-1,5-diol |
| CAS Number | 1356339-10-0 |
| Molecular Formula | |
| Molecular Weight | 140.13 g/mol |
| SMILES | OCC(F)(F)CCCO |
| Physical State | Colorless to pale yellow oil (at RT) |
| Predicted Boiling Point | ~230–240 °C (760 mmHg) |
| Solubility | Soluble in alcohols, DMSO, DMF, DCM; Moderate water solubility.[3][4] |
Structural Mechanics: The Gem-Difluoro Effect
The introduction of two fluorine atoms at the C2 position fundamentally alters the physicochemical profile of the pentanediol backbone compared to its non-fluorinated analog (1,5-pentanediol).
-
Metabolic Blocking: The C-F bond (~116 kcal/mol) is significantly stronger than the C-H bond (~99 kcal/mol). Replacing C2 hydrogens with fluorine blocks cytochrome P450-mediated oxidation at this position, a common metabolic soft spot in alkyl chains.
-
pKa Modulation: The strong electron-withdrawing nature of the
group decreases the pKa of the adjacent C1-hydroxyl group (inductive effect), making it more acidic and potentially altering hydrogen-bonding networks in protein binding pockets. -
Conformational Bias: The gauche effect dictates that C-F bonds prefer to be gauche to adjacent C-C or C-O bonds with high electron density. This restricts the conformational flexibility of the alkyl chain, potentially reducing the entropic penalty upon binding to a target.
Part 2: Synthetic Routes & Methodology
The primary synthetic pathway involves the reduction of the corresponding diester precursor, diethyl 2,2-difluoropentanedioate (also known as diethyl 2,2-difluoroglutarate).
Synthesis Workflow Diagram
Figure 1: Synthetic pathway converting the diester precursor to the target diol via hydride reduction.[4]
Detailed Experimental Protocol
Objective: Synthesis of 2,2-Difluoropentane-1,5-diol from Diethyl 2,2-difluoropentanedioate.
Reagents:
-
Diethyl 2,2-difluoropentanedioate (1.0 equiv)
-
Lithium Aluminum Hydride (LiAlH
) (2.5 equiv) -
Anhydrous Tetrahydrofuran (THF)
-
Sodium Sulfate (
)
Procedure:
-
Setup: Flame-dry a 2-neck round-bottom flask and purge with argon. Add anhydrous THF (0.2 M concentration relative to substrate).
-
Activation: Cool the solvent to 0°C in an ice bath. Carefully add LiAlH
pellets or solution dropwise. Caution: Exothermic and gas evolution. -
Addition: Dissolve Diethyl 2,2-difluoropentanedioate in a minimal amount of anhydrous THF. Add this solution dropwise to the LiAlH
suspension over 30 minutes, maintaining the temperature below 5°C. -
Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4–6 hours. Monitor reaction progress via TLC (stain with KMnO
or phosphomolybdic acid) or LC-MS. -
Quench (Fieser Method): Cool the mixture back to 0°C. Carefully quench excess hydride by sequential addition of:
-
mL water (
= grams of LiAlH used) - mL 15% NaOH solution
- mL water
-
mL water (
-
Workup: Stir the quenched mixture vigorously until a white granular precipitate forms. Filter through a pad of Celite. Wash the filter cake with diethyl ether or EtOAc.
-
Purification: Dry the combined organic filtrate over anhydrous
, filter, and concentrate under reduced pressure. The crude oil can be purified via flash column chromatography (Hexanes/EtOAc gradient) if necessary, though high purity is often achieved directly.
Part 3: Medicinal Chemistry Applications[6][7]
Metabolic Stability & Linker Design
In drug development, particularly for PROTACs (Proteolysis Targeting Chimeras), the linker region is often a site of metabolic liability. Standard alkyl chains are susceptible to oxidative degradation.
-
Mechanism: The
group acts as a "metabolic wall." The high bond dissociation energy of C-F prevents hydrogen abstraction by metabolic enzymes. -
Application: Replacing a standard pentane-1,5-diol linker with 2,2-difluoropentane-1,5-diol increases the in vivo half-life of the conjugate without significantly altering the linker length or steric profile.
Bioisosterism & Polarity
The
-
Lipophilicity: While fluorine is lipophilic, the dipole moment of the
group can paradoxically increase polarity depending on the vector sum of the dipoles. In 2,2-difluoropentane-1,5-diol, the group lowers the logP compared to the non-fluorinated alkane but may increase it relative to an ether linker.
Functionalization Logic
The molecule possesses two hydroxyl groups with distinct reactivities:
-
C1-OH (Adjacent to
): More acidic, less nucleophilic due to electron withdrawal. -
C5-OH (Distal): Behaves like a standard primary alcohol.
-
Selective Derivatization: This electronic difference allows for regioselective functionalization. For example, mild esterification conditions may preferentially react with the C5-OH, leaving the C1-OH available for a second transformation.
Figure 2: Functional utility of 2,2-difluoropentane-1,5-diol in drug design.
Part 4: Safety & Handling
-
Hazards: Fluorinated alcohols can cause skin and eye irritation. Although specific toxicology data for this CAS is limited, treat as a potential irritant (H315, H319).
-
Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Hygroscopic.
-
Incompatibility: Avoid strong oxidizing agents and acid chlorides unless intended for reaction.
References
-
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]
-
O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]
-
Hu, J., et al. (2015). Recent advances in the synthesis of gem-difluorinated compounds. Tetrahedron Letters, 56(30), 4383-4394. [Link]
